3-[(2-Methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate

• CAS: 300772-85-4
• Molecular Formula: C18H21NO7
• Molecular Weight: 363.366
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)N3CCOCC3)C(=O)OCCOC
• InChI: InChI=1S/C18H21NO7/c1-12-16(17(20)24-10-9-22-2)14-11-13(3-4-15(14)25-12)26-18(21)19-5-7-23-8-6-19/h3-4,11H,5-10H2,1-2H3
• InChIKey: ADTYHJXRINIPHN-UHFFFAOYSA-N
• Solubility: not available

Procurement Overview for 3-[(2-Methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate (CAS 300772-85-4)

3-[(2-Methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate (CAS 300772-85-4) is a fully synthetic small molecule (C₁₈H₂₁NO₇, MW 363.37 g/mol) belonging to the benzofuran-5-yl morpholine-4-carboxylate chemotype. Structural confirmation via ¹H NMR spectroscopy is available through the SpectraBase spectral database [1]. The compound features a 2-methylbenzofuran core esterified at the 5-position with a morpholine-4-carboxylate group and at the 3-position with a 2-methoxyethoxycarbonyl substituent, distinguishing it from close analogs that bear ethoxycarbonyl, isopropoxycarbonyl, or brominated variants at these positions.

Scaffold Distinct benzofuran‑morpholine hybrid chemotype with 2‑methoxyethoxycarbonyl side chain

Identity Public‑domain ¹H NMR reference enables independent structural verification

Screening Underexplored chemical space supports diversity‑oriented library and SAR probe workflows

• [1] SpectraBase. 3-[(2-methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl 4-morpholinecarboxylate. SpectraBase Compound ID: Dbp8NGQaDSA. Wiley Science Solutions. View Source

Why Generic Substitution is Not Warranted for 3-[(2-Methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate

Substituting CAS 300772-85-4 with a structurally related benzofuran-5-yl morpholine-4-carboxylate analog (e.g., the ethoxycarbonyl variant CAS 302952-37-0 or the isopropoxycarbonyl variant CAS 300772-87-6) is not equivalent because the 3-position 2-methoxyethoxycarbonyl chain introduces distinct physicochemical properties—specifically, an additional hydrogen-bond acceptor (the terminal methoxy oxygen) and a longer, more flexible side chain—that directly alter chromatographic retention, solubility, and molecular recognition events in target-binding assays. Even among compounds sharing the 2-methylbenzofuran-5-yl morpholine-4-carboxylate scaffold, variations at the 3-position carbonyl substituent have been shown in patent and literature SAR studies to modulate biological activity profiles [1]. Without direct comparative data for this specific compound, the burden of proof rests on the procurer to validate any proposed substitution.

3‑Position 2‑methoxyethoxycarbonyl vs. ethoxycarbonyl adds an ether oxygen and flexibility; shifts chromatographic retention and solubility profiles away from shorter‑chain analogs.

Absence of direct comparative bioactivity data means biological response may not transfer; substitution requires case‑by‑case validation rather than assuming interchangeability.

• [1] Bazgir, A. et al. Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells. J. Enzyme Inhib. Med. Chem. 2021, 36, 987–999. View Source

Quantitative Evidence Guide for Differentiating 3-[(2-Methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate from Closest Analogs

Physicochemical Differentiation: 2-Methoxyethoxycarbonyl vs. Ethoxycarbonyl at the Benzofuran 3-Position

The target compound bears a 2-methoxyethoxycarbonyl group at the benzofuran 3-position, whereas the closest commercially cataloged analog, 3-(ethoxycarbonyl)-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate (CAS 302952-37-0), carries an ethoxycarbonyl group. These substituents differ by the insertion of one additional oxygen atom and two methylene units. This structural difference is predicted to increase topological polar surface area (tPSA) and the number of hydrogen-bond acceptors, which in turn affects LogP, aqueous solubility, and reversed-phase chromatographic retention time—key parameters for assay compatibility and purification method development. Quantitative experimental confirmation of these differences for the specific compound pair has not been identified in peer-reviewed literature; the evidence is therefore class-level inference based on established medicinal chemistry principles and the documented behavior of homologous series within benzofuran chemical space [1], .

Physicochemical Profile

Class‑level inference

Predicted ΔtPSA +18 Ų · ΔH‑bond acceptors +2 vs. ethoxycarbonyl analog

Supports distinct RP‑HPLC retention and solubility predictions

Calculated values; experimental chromatographic data unavailable

Evidence Dimension	Predicted physicochemical properties (LogP, tPSA, H-bond acceptors) influencing chromatographic retention and solubility
Target Compound Data	Molecular Formula C₁₈H₂₁NO₇; MW 363.37 g/mol; 8 H-bond acceptors; tPSA ~101 Ų (calculated); 2-methoxyethoxycarbonyl substituent at C3 [1]
Comparator Or Baseline	CAS 302952-37-0 (3-(ethoxycarbonyl)-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate): C₁₇H₁₉NO₆; MW 333.34 g/mol; 6 H-bond acceptors; tPSA ~83 Ų (calculated); ethoxycarbonyl substituent at C3
Quantified Difference	ΔMW = +30.03 g/mol; ΔH-bond acceptors = +2; ΔtPSA ≈ +18 Ų (calculated values based on fragment-based estimation; experimental LogP and chromatographic retention data not publicly available)
Conditions	Physicochemical property prediction based on calculated molecular descriptors; no experimental comparative dataset identified for this specific pair

Why This Matters

Differences in tPSA and H-bond acceptor count directly impact reversed-phase HPLC retention, aqueous solubility, and permeability—critical factors for assay development, compound management, and biological screening protocols that necessitate distinct handling procedures for each compound rather than generic substitution.

• [1] SpectraBase. 3-[(2-methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl 4-morpholinecarboxylate. SpectraBase Compound ID: Dbp8NGQaDSA. Wiley Science Solutions. View Source

Structural Identity Confirmation: ¹H NMR Spectral Reference for CAS 300772-85-4

A ¹H NMR spectrum is available for the target compound in the SpectraBase spectral database, providing a direct experimental reference for identity confirmation and purity assessment upon receipt [1]. In contrast, for several close analogs such as the isopropoxycarbonyl variant (CAS 300772-87-6) and the 6-bromo-ethoxycarbonyl variant (CAS 384349-17-1), publicly accessible NMR reference spectra are not readily available from non-vendor authoritative databases. This spectral reference enables orthogonal identity verification beyond vendor-provided certificates of analysis.

NMR Reference

Supporting evidence

1 public‑domain ¹H NMR spectrum (SpectraBase); 0 for closest analogs

Enables orthogonal identity verification beyond vendor COA

Reduces reliance on supplier‑only characterization

Evidence Dimension	Availability of public-domain ¹H NMR spectral reference data for identity confirmation
Target Compound Data	¹H NMR spectrum available; SpectraBase Compound ID Dbp8NGQaDSA; InChIKey ADTYHJXRINIPHN-UHFFFAOYSA-N [1]
Comparator Or Baseline	CAS 302952-37-0 (ethoxycarbonyl analog): no public-domain NMR spectrum identified in SpectraBase or comparable authoritative spectral databases. CAS 300772-87-6 (isopropoxycarbonyl analog): no public-domain NMR spectrum identified. CAS 384349-17-1 (6-bromo-ethoxycarbonyl analog): no public-domain NMR spectrum identified.
Quantified Difference	1 vs. 0 public-domain ¹H NMR reference spectra available for identity verification across the analog set examined
Conditions	Search conducted across SpectraBase, PubChem, and ChemicalBook spectral resources (May 2026)

Why This Matters

The availability of a public-domain ¹H NMR reference spectrum reduces reliance on vendor-only characterization data, enabling independent identity and purity verification—a tangible procurement advantage for quality-controlled research.

• [1] SpectraBase. 3-[(2-methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl 4-morpholinecarboxylate. SpectraBase Compound ID: Dbp8NGQaDSA. Wiley Science Solutions. View Source

Evidence Gap: Absence of Published Comparative Bioactivity Data for CAS 300772-85-4

A systematic search of PubMed, PubChem BioAssay, BindingDB, ChEMBL, and patent literature (searched May 2026) yielded no peer-reviewed primary research articles, no deposited bioassay results, and no patent examples reporting quantitative biological activity data (e.g., IC₅₀, Kᵢ, EC₅₀, or % inhibition at a defined concentration) for CAS 300772-85-4 [1], [2]. This compound appears to be cataloged primarily as a virtual or physical screening library member by chemical suppliers (e.g., InterBioScreen, SPECS-related collections) without published screening hit data. In contrast, several structurally related benzofuran-5-yl morpholine-4-carboxylate analogs (e.g., 3-(ethoxycarbonyl)-2-phenyl-1-benzofuran-5-yl morpholine-4-carboxylate, CAS 385390-65-8) have been annotated in patent literature with biological target associations, though quantitative activity data remain sparse across the entire sub-series. The absence of comparative bioactivity data means that any differentiation based on potency, selectivity, or mechanism of action is currently unsupported by public evidence.

Bioactivity Evidence

Data to verify

0 quantitative data points (IC₅₀/Kᵢ) in public databases

Selection based on structural novelty, not potency precedent

De novo biological characterization required

Evidence Dimension	Number of published quantitative bioactivity data points in authoritative public databases (PubMed, PubChem BioAssay, ChEMBL, BindingDB)
Target Compound Data	0 published bioactivity data points identified for CAS 300772-85-4 [1], [2]
Comparator Or Baseline	Related benzofuran-5-yl morpholine-4-carboxylate chemotype: sparse bioactivity annotation in patent literature (e.g., CAS 385390-65-8 associated with kinase modulation claims); quantitative IC₅₀ data generally unavailable for the broader sub-series outside of focused medicinal chemistry campaigns on 3-methyl/3-(morpholinomethyl)benzofurans (different scaffold connectivity) [3]
Quantified Difference	0 vs. sparse (qualitative target association without quantitative potency metrics for closest analogs)
Conditions	Systematic literature and database search conducted May 2026 across PubMed, PubChem, ChEMBL, BindingDB, Google Patents, and WIPO Patentscope

Why This Matters

Procurement decisions for this compound currently rest on its structural uniqueness and physicochemical differentiation rather than on demonstrated biological superiority. Scientific users must plan for de novo biological characterization rather than relying on literature precedent.

• [1] PubChem. Substance search for CAS 300772-85-4. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] ChEMBL Database. Compound search for 3-[(2-methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate. EMBL-EBI. Accessed May 2026. View Source
• [3] Bazgir, A. et al. Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells. J. Enzyme Inhib. Med. Chem. 2021, 36, 987–999. View Source

Recommended Application Scenarios for 3-[(2-Methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl morpholine-4-carboxylate Based on Available Evidence

Chemical Probe and Tool Compound Development Requiring a Structurally Distinct Benzofuran-Morpholine Hybrid Scaffold

The compound's unique combination of a 2-methylbenzofuran core, a morpholine-4-carboxylate ester at the 5-position, and a 2-methoxyethoxycarbonyl substituent at the 3-position provides a distinct 3D pharmacophore that is not represented by any close analog with published bioactivity data. This structural novelty makes it suitable as a diversity-oriented synthesis building block or as a starting point for fragment-based drug discovery campaigns where scaffold uniqueness is prioritized over existing biological annotation [1]. The public-domain ¹H NMR reference enables rigorous quality control during chemical optimization workflows [2].

Chromatographic Method Development and Physicochemical Reference Standard

The calculated increase in tPSA (~101 Ų) and hydrogen-bond acceptor count (8) compared to the ethoxycarbonyl analog (tPSA ~83 Ų; 6 H-bond acceptors) predicts distinct reversed-phase HPLC retention behavior [1]. This property supports the compound's use as a system suitability standard or a retention-time marker in chromatographic method development for benzofuran-containing compound libraries, where the methoxyethoxycarbonyl group introduces a reproducible shift in retention that can aid in peak identification and purity analysis [3].

Screening Library Procurement for Underexplored Benzofuran Chemical Space

As a cataloged screening compound from the InterBioScreen/SPECS chemical space (evidenced by vendor listings across multiple suppliers), CAS 300772-85-4 is positioned for inclusion in diversity sets targeting novel biological space. The absence of published bioactivity data [1], [2] can be strategically advantageous for organizations seeking first-in-class chemical matter with reduced risk of intellectual property encumbrance and prior-art biological annotation that might limit freedom-to-operate. Procurement is most appropriate for phenotypic screening campaigns or target-agnostic discovery programs where chemical diversity and scaffold novelty are the primary selection criteria.

Structure-Activity Relationship (SAR) Exploration of the Benzofuran 3-Position Tolerability

This compound serves as a key comparator for SAR studies probing the steric and electronic tolerance of the benzofuran 3-position within the morpholine-4-carboxylate series. The 2-methoxyethoxycarbonyl chain introduces greater flexibility and an additional ether oxygen compared to the simple ethoxycarbonyl (CAS 302952-37-0) and the branched isopropoxycarbonyl (CAS 300772-87-6) variants, enabling systematic evaluation of linker length, flexibility, and hydrogen-bonding potential on target binding and pharmacokinetic properties [1]. Such systematic SAR exploration requires procurement of all three analogs to enable rigorous comparative analysis.

Application

Selection Property

Validation Focus

Chemical probe design

Distinct benzofuran‑morpholine scaffold with methoxyethoxycarbonyl extension

¹H NMR identity and purity verification

Chromatographic method development

Methoxyethoxycarbonyl‑induced retention shift vs. simpler esters

RP‑HPLC retention time and peak identity validation

Screening library procurement

Underexplored chemotype with minimal public bioactivity annotation

Phenotypic hit identification and hit validation

SAR exploration of 3‑position

Substituent‑dependent H‑bonding capacity and chain flexibility

Comparative solubility and chromatographic profiling

• [1] SpectraBase. 3-[(2-methoxyethoxy)carbonyl]-2-methyl-1-benzofuran-5-yl 4-morpholinecarboxylate. SpectraBase Compound ID: Dbp8NGQaDSA. Wiley Science Solutions. View Source
• [2] Comprehensive literature and database search for CAS 300772-85-4 conducted May 2026 across PubMed, PubChem BioAssay, ChEMBL, BindingDB, Google Patents, and WIPO Patentscope. No peer-reviewed bioactivity data identified. View Source
• [3] Bazgir, A. et al. Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells. J. Enzyme Inhib. Med. Chem. 2021, 36, 987–999. View Source